DIACETYLKORSEVERILINE DIACETYLKORSEVERILINE DIACETYLKORSEVERILINE(cas 21851-07-0) is an antiarrhythmic belonging to a novel structural class. Steroid alkaloidfrom Korolkowia sewerzowii plant (Liliaceae fam.) A representative of a new chemical class of antiarrhythmic remedies. By its antiarrhythmic mechanism of action possibly placed to quinidine-like remedies, i.e. to 1st class. Effective in Aconitine, electric irritation of ventricles myocardium, in ligation of descending branch of coronary artery and in chloride calcium arrhythmia. By its pharmacology it exceeds novocaineamide and quinidine by 2-5 times.
Brand Name: Vulcanchem
CAS No.: 21851-07-0
Catalog No.: VC000049
InChI: InChI=1S/C31H49NO4/c1-17-6-9-29-18(2)22-7-8-23-24(26(22)16-32(29)15-17)13-27-25(23)14-30(36-20(4)34)28-12-21(35-19(3)33)10-11-31(27,28)5/h17-18,21-30H,6-16H2,1-5H3/t17-,18-,21-,22-,23-,24-,25+,26-,27+,28-,29+,30-,31-/m1/s1
SMILES: CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(C6C5(CCC(C6)OC(=O)C)C)OC(=O)C)C
Molecular Formula: C31H49NO4
Molecular Weight: 499.736

DIACETYLKORSEVERILINE

* For research use only. Not for human or veterinary use.

CAS No.: 21851-07-0

ADC Toxins

Catalog No.: VC000049

Molecular Formula: C31H49NO4

Molecular Weight: 499.736

Availability: Please Inquire

Price: Please Inquire

DIACETYLKORSEVERILINE - 21851-07-0

CAS No. 21851-07-0
Product Name DIACETYLKORSEVERILINE
Synonyms Cevane-3,6,14-triol, 3,6-diacetate, (3alpha,5alpha,6alpha,25alpha)-
Molecular Formula C31H49NO4
Molecular Weight 499.736
InChI InChI=1S/C31H49NO4/c1-17-6-9-29-18(2)22-7-8-23-24(26(22)16-32(29)15-17)13-27-25(23)14-30(36-20(4)34)28-12-21(35-19(3)33)10-11-31(27,28)5/h17-18,21-30H,6-16H2,1-5H3/t17-,18-,21-,22-,23-,24-,25+,26-,27+,28-,29+,30-,31-/m1/s1
InChIKey FATOICABJMDCPU-LHTZQXJVSA-N
SMILES CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(C6C5(CCC(C6)OC(=O)C)C)OC(=O)C)C
Appearance Slightly yellowish amorphous powder
Purity 96 % (m.t., TLC, mass spectro, IR spectro, PMR spectro)
Description DIACETYLKORSEVERILINE(cas 21851-07-0) is an antiarrhythmic belonging to a novel structural class. Steroid alkaloidfrom Korolkowia sewerzowii plant (Liliaceae fam.) A representative of a new chemical class of antiarrhythmic remedies. By its antiarrhythmic mechanism of action possibly placed to quinidine-like remedies, i.e. to 1st class. Effective in Aconitine, electric irritation of ventricles myocardium, in ligation of descending branch of coronary artery and in chloride calcium arrhythmia. By its pharmacology it exceeds novocaineamide and quinidine by 2-5 times.
References - Nurridinov et al., Chem. Nat. Comp. (1968). 4:258